Cas no 356-42-3 (Pentafluoropropionic anhydride)

Pentafluoropropionic anhydride (PFPA) is a fluorinated acylating agent with the molecular formula C6F10O3. It is widely used in organic synthesis, particularly for introducing pentafluoropropionyl groups into target molecules. The compound’s strong electron-withdrawing properties and high reactivity make it valuable for derivatization in gas chromatography (GC) and mass spectrometry (MS) applications, enhancing analyte volatility and detection sensitivity. PFPA is also employed in peptide and carbohydrate chemistry due to its ability to modify functional groups under mild conditions. Its stability and low boiling point facilitate easy removal post-reaction, minimizing interference in downstream processes. The anhydride’s fluorine-rich structure further contributes to its utility in specialized fluorination reactions.
Pentafluoropropionic anhydride structure
356-42-3 structure
Product name:Pentafluoropropionic anhydride
CAS No:356-42-3
MF:C6F10O3
MW:310.0464
MDL:MFCD00000429
CID:37036
PubChem ID:67742

Pentafluoropropionic anhydride Chemical and Physical Properties

Names and Identifiers

    • pentafluoropropionic anhydride
    • Pentafluoropropionic acid anhydride
    • 2,2,3,3,3-pentafluoropropanoyl 2,2,3,3,3-pentafluoropropanoate
    • Perfluoropropionic anhydride
    • 1,1,1,2,2-pentafluoropropionic anhydride
    • 2,2,3,3,3-pentafluoropropanoic anhydride
    • Decafluoropropionic Anhydride
    • pentafluoropropanoic anhydride
    • Pentafluorpropionsaeureanhydrid
    • Perfluoropropionic acid anhydride
    • PFAA
    • PFPA
    • Propanoic acid, pentafluoro-, anhydride
    • pentafluoropropionicanhydride
    • Propionic acid, pentafluoro-, anhydride
    • 0LFE7U11O5
    • XETRHNFRKCNWAJ-UHFFFAOYSA-N
    • Propanoic acid, 2,2,3,3,3-penta
    • MFCD00000429
    • AMY6788
    • 356-42-3
    • 2,2,3,3,3-pentafluoropropionic anhydride
    • EN300-305496
    • C6F10O3
    • F14888
    • Q27236944
    • UNII-0LFE7U11O5
    • 1,1,2,2,2-Pentafluoropropanoic anhydride #
    • Pentafluoropropionic anhydride, for GC derivatization, 99%
    • Pentafluoropropionic anhydride, purum, >=97.0% (GC)
    • perfluoro-propionic anhydride
    • DTXSID70870515
    • EINECS 206-604-2
    • CS-B0895
    • pentafluoropropanoyl 2,2,3,3,3-pentafluoropropanoate
    • SCHEMBL153663
    • 2,2,3,3,3-Pentafluoropropionic acid anhydride
    • NS00019370
    • NSC-174167
    • Propanoic acid, 2,2,3,3,3-pentafluoro-, 1,1'-anhydride
    • FS-4784
    • AKOS005063449
    • Perfluoropropanoic anhydride
    • P0566
    • NSC174167
    • PENTAFLUOROPROPIONYL ANHYDRIDE
    • Propionic acid, anhydride
    • Pentafluoropropionic anhydride, 99%
    • NSC 174167
    • F0001-1027
    • FT-0676418
    • Perfluoropropionicanhydride
    • Perfluoropropionic Anhydride; Propanoic acid, 2,2,3,3,3-pentafluoro-, 1,1'-anhydride (ACI); Propanoic acid, pentafluoro-, anhydride (9CI); Propionic acid, pentafluoro-, anhydride (8CI); 2,2,3,3,3-Pentafluoropropanoic anhydride; 2,2,3,3,3-Pentafluoropropan
    • 1,1,2,2,2-Pentafluoropropanoic anhydride;2,2,3,3,3-Pentafluoropropionic acid anhydride
    • Propionic acid, pentafluoro, anhydride
    • DTXCID90818232
    • PFPAH
    • Pentafluoropropionic anhydride
    • MDL: MFCD00000429
    • Inchi: 1S/C6F10O3/c7-3(8,5(11,12)13)1(17)19-2(18)4(9,10)6(14,15)16
    • InChI Key: XETRHNFRKCNWAJ-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC(C(C(F)(F)F)(F)F)=O)(C(F)(F)F)F
    • BRN: 1806446

Computed Properties

  • Exact Mass: 309.96900
  • Monoisotopic Mass: 309.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 1.571 g/mL at 25 °C(lit.)
  • Melting Point: -43
  • Boiling Point: 69-70 °C/735 mmHg(lit.)
  • Flash Point: None
  • Refractive Index: 1.3
  • Water Partition Coefficient: Reacts with water.
  • PSA: 43.37000
  • LogP: 2.45140
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

Pentafluoropropionic anhydride Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 14-34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C
  • Hazard Level:8
  • TSCA:T
  • Safety Term:8
  • Packing Group:II
  • PackingGroup:III
  • HazardClass:8
  • Storage Condition:Store in a cool, dry place. Keep the container closed and away from corrosive substances when not in use.
  • Risk Phrases:R34
  • Packing Group:II

Pentafluoropropionic anhydride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Pentafluoropropionic anhydride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-305496-50.0g
pentafluoropropanoyl 2,2,3,3,3-pentafluoropropanoate
356-42-3 95.0%
50.0g
$69.0 2025-03-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1083306-25g
Perfluoropropionic anhydride
356-42-3 98%
25g
¥454.00 2024-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0566-5G
Pentafluoropropionic Anhydride
356-42-3 >95.0%(GC)(T)
5g
¥350.00 2024-04-16
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
394904-100ML
356-42-3
100ML
¥12118.82 2023-01-15
Life Chemicals
F0001-1027-2.5g
Pentafluoropropionic anhydride
356-42-3 95%+
2.5g
$40.0 2023-09-07
Enamine
EN300-305496-25g
pentafluoropropanoyl 2,2,3,3,3-pentafluoropropanoate
356-42-3 90%
25g
$43.0 2023-09-05
BAI LING WEI Technology Co., Ltd.
09-5750-25g
Pentafluoropropionic anhydride, min. 97%
356-42-3 min. 97%
25g
¥ 2780 2022-04-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P122803-5ml
Pentafluoropropionic anhydride
356-42-3 GC,99%
5ml
¥649.90 2023-09-01
Enamine
EN300-305496-0.25g
pentafluoropropanoyl 2,2,3,3,3-pentafluoropropanoate
356-42-3 95.0%
0.25g
$19.0 2025-03-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018727-25g
Pentafluoropropionic anhydride
356-42-3 97%
25g
¥367 2024-05-24

Additional information on Pentafluoropropionic anhydride

Comprehensive Analysis of Pentafluoropropionic Anhydride (CAS No. 356-42-3): Properties, Applications, and Industry Trends

Pentafluoropropionic anhydride (CAS No. 356-42-3) is a fluorinated organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. With the molecular formula C6F10O3, this anhydride derivative of pentafluoropropionic acid exhibits unique physicochemical properties, including high thermal stability and reactivity, making it invaluable in specialized chemical processes. The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials has positioned Pentafluoropropionic anhydride as a compound of significant interest among researchers and manufacturers alike.

One of the most searched questions regarding Pentafluoropropionic anhydride is its role in derivatization reactions, particularly in gas chromatography (GC) and mass spectrometry (MS). This compound is frequently employed to enhance the detection sensitivity of analytes, especially in environmental and biomedical testing. Users often inquire about its synthesis methods, with recent trends focusing on greener alternatives to traditional fluorination techniques. Innovations in catalytic processes, such as electrochemical fluorination, have gained traction as sustainable solutions for producing high-purity Pentafluoropropionic anhydride.

The compound's chemical stability and low boiling point (approximately 103–105°C) make it suitable for applications requiring precise temperature control. Industries leveraging fluorinated anhydrides frequently explore its compatibility with polymers and coatings, where it acts as a modifier to improve material performance. Recent discussions in scientific forums highlight its potential in lithium-ion battery electrolytes, addressing the need for thermally stable additives in energy storage systems—a topic trending in renewable energy research.

From a safety perspective, users often search for handling guidelines for Pentafluoropropionic anhydride. While it is not classified under restricted categories, proper storage in moisture-free environments and the use of corrosion-resistant equipment are recommended due to its hygroscopic nature. Analytical laboratories frequently seek data on its spectroscopic profiles (IR, NMR) and commercial availability, with suppliers emphasizing batch-to-batch consistency for critical applications.

Emerging trends also link CAS No. 356-42-3 to pharmaceutical intermediates, particularly in the synthesis of fluorinated APIs (Active Pharmaceutical Ingredients). The compound's ability to introduce pentafluoropropionyl groups into molecules has been exploited in drug design to enhance metabolic stability—a key focus in modern medicinal chemistry. Searches for "Pentafluoropropionic anhydride in drug development" have surged, reflecting the industry's shift toward fluorinated therapeutics.

Environmental considerations are another hotspot, with researchers evaluating the biodegradability of fluorinated compounds. While Pentafluoropropionic anhydride is not persistent in the environment under controlled conditions, its derivatives are subject to regulatory scrutiny. This aligns with the broader demand for eco-friendly fluorochemicals, driving innovation in waste reduction and recycling protocols during production.

In summary, Pentafluoropropionic anhydride (CAS No. 356-42-3) remains a cornerstone in fluorination chemistry, bridging academic research and industrial applications. Its evolving role in green chemistry, energy storage, and life sciences ensures continued relevance in scientific discourse. For professionals seeking reliable data, peer-reviewed studies and supplier certifications are critical resources to verify technical specifications and application protocols.

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